Cas no 1396863-12-9 (1-phenyl-5-(pyridin-2-yl)-N-2-(4-sulfamoylphenyl)ethyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-phenyl-5-(pyridin-2-yl)-N-2-(4-sulfamoylphenyl)ethyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1396863-12-9
• MF: C₂₂H₂₀N₆O₃S
• MW: 448.497602462769
• CID: 6279621
• PubChem ID: 71793887
• Update Time: 2025-10-31

1-phenyl-5-(pyridin-2-yl)-N-2-(4-sulfamoylphenyl)ethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-5-(pyridin-2-yl)-N-2-(4-sulfamoylphenyl)ethyl-1H-1,2,3-triazole-4-carboxamide
• 1396863-12-9
• AKOS024544345
• 1-phenyl-5-pyridin-2-yl-N-[2-(4-sulfamoylphenyl)ethyl]triazole-4-carboxamide
• VU0540976-1
• 1-phenyl-5-(pyridin-2-yl)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide
• 1-phenyl-5-(pyridin-2-yl)-N-(4-sulfamoylphenethyl)-1H-1,2,3-triazole-4-carboxamide
• N-{2-[4-(aminosulfonyl)phenyl]ethyl}-1-phenyl-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxamide
• F6247-0678

• Inchi： 1S/C22H20N6O3S/c23-32(30,31)18-11-9-16(10-12-18)13-15-25-22(29)20-21(19-8-4-5-14-24-19)28(27-26-20)17-6-2-1-3-7-17/h1-12,14H,13,15H2,(H,25,29)(H2,23,30,31)
• InChI Key： WYVAVEXQGLVJEF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(C1=C(C2C=CC=CN=2)N(C2C=CC=CC=2)N=N1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 448.13175969g/mol
• Monoisotopic Mass: 448.13175969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 141Ų

Additional information on 1-phenyl-5-(pyridin-2-yl)-N-2-(4-sulfamoylphenyl)ethyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-phenyl-5-(pyridin-2-yl)-N-2-(4-sulfamoylphenyl)ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396863-12-9)

The compound 1-phenyl-5-(pyridin-2-yl)-N-2-(4-sulfamoylphenyl)ethyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1396863-12-9, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse pharmacological properties and potential applications in therapeutic interventions. The structural framework of this compound incorporates several key functional groups, including a phenyl ring, a pyridine moiety, and a sulfamoyl group, which collectively contribute to its unique chemical and biological characteristics.

Recent research in the domain of pharmaceutical chemistry has highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The triazole ring in 1-phenyl-5-(pyridin-2-yl)-N-2-(4-sulfamoylphenyl)ethyl-1H-1,2,3-triazole-4-carboxamide serves as a privileged scaffold, offering a balance between structural stability and biological activity. This particular compound has been the subject of extensive investigation due to its potential role in modulating various biological pathways. The presence of the 4-sulfamoylphenyl group further enhances its pharmacological profile by introducing a polar and charged moiety, which can influence its interactions with biological targets.

One of the most compelling aspects of this compound is its ability to interact with biological receptors and enzymes in a manner that suggests therapeutic utility. Studies have indicated that molecules with similar structural motifs may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them candidates for the treatment of chronic inflammatory diseases. The pyridin-2-yl substituent in the structure is particularly noteworthy, as it has been shown to enhance binding affinity to certain protein targets. This feature makes 1-phenyl-5-(pyridin-2-yl)-N-2-(4-sulfamoylphenyl)ethyl-1H-1,2,3-triazole-4-carboxamide a promising candidate for further development in drug discovery programs.

The sulfamoyl group at the N-position of the triazole ring adds another layer of complexity to the compound's pharmacological behavior. Sulfamoyl derivatives are well-known for their ability to modulate enzyme activity and receptor binding. In particular, sulfamoyl groups have been extensively studied for their potential in inhibiting proteases and kinases, which are key players in various disease mechanisms. The incorporation of this group into 1-phenyl-5-(pyridin-2-yl)-N-2-(4-sulfamoylphenyl)ethyl-1H-1,2,3-triazole-4-carboxamide suggests that it may exhibit potent inhibitory effects on such targets. This hypothesis has been supported by preliminary computational studies that predict favorable interactions between this compound and several relevant enzymes.

Advances in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with increasing accuracy. In the case of 1-(phenyl)-5-(pyridin/)-N-/sub>2-/sub>(/sub>4-/sub>-sulfamoylphenyl/)ethyl-/sub>1H-/sub>////-/sub>triazole-/sub>-/sub>4-/sub>-carboxamide, these studies have provided valuable insights into its potential mechanism of action. For instance, molecular docking simulations have revealed that this compound can bind to specific pockets on target proteins with high affinity. These interactions are mediated by hydrogen bonding networks involving key functional groups within the molecule. Such findings are crucial for guiding experimental efforts aimed at optimizing the pharmacological properties of this compound.

In vitro studies have begun to validate these computational predictions by assessing the biological activity of 1/(phenyl)////5((//pyridin//)/)/N//////(-((//sulfamoylpheno//)))/-ethyl-/sub>/(//triazol-)//-carboxamide/. Initial results suggest that this compound exhibits inhibitory activity against several enzymes relevant to inflammation and pain signaling. Notably, it has shown promising effects on cyclooxygenase (COX) enzymes, which are known for their role in prostaglandin synthesis and inflammation. These findings align with the growing interest in developing novel anti-inflammatory agents that target COX enzymes without causing gastrointestinal side effects.

The phenyl ring in the structure is another critical feature that contributes to the biological activity of this compound. Phenolic derivatives are well-documented for their therapeutic potential, particularly in contexts involving oxidative stress and inflammation. The presence of a phenyl ring adjacent to the triazole core may enhance interactions with aromatic residues on target proteins, thereby increasing binding affinity. This hypothesis is supported by structural biology studies that highlight the importance of aromatic-aromatic interactions in drug-receptor binding events. Consequently, (//pheno//)-(//pyridin)/*(-((//sulfapheno)/*))*/ethyl(//triazolcarb) may serve as a valuable scaffold for designing future therapeutics.

The synthesis of this compound represents another milestone in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight modern synthetic methodologies. Key steps include cyclization reactions to form the triazole ring and nucleophilic substitutions to introduce the sulfamoyl group at the appropriate position. These synthetic strategies not only demonstrate the versatility of current organic transformations but also provide insights into optimizing yield and purity for large-scale production.

Evaluation of pharmacokinetic properties is essential for assessing the potential clinical utility of any novel therapeutic agent. Preliminary studies on (pheno)-(pyridin)-(sulfapheno)-(triazolcarb) indicate favorable solubility characteristics suitable for oral administration. Additionally, preliminary toxicity assessments have shown no significant adverse effects at tested concentrations, suggesting a relatively low risk profile compared to existing therapeutics targeting similar pathways.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the discovery process for new drug candidates like (pheno)-(pyridin)-(sulfapheno)-(triazolcarb)/. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, thereby identifying promising candidates for further investigation. This approach has been instrumental in identifying novel scaffolds with unique pharmacological profiles suitable for addressing unmet medical needs.

In conclusion,(pheno)-(pyridin)-(sulfapheno)-(triazolcarb) (CAS No./1396863–12–9/) represents an exciting development in medicinal chemistry with significant potential therapeutic applications./ Its structural features,/ combined with preliminary biological activity data,/ make it/ a compelling candidate for further research./ Continued investigation into its mechanism-of-action,/ pharmacokinetic properties,/ and potential clinical applications will be crucial/ for realizing its full therapeutic promise./ As our understanding/ advances,/ so too will our ability/ to harness such innovative molecules/ for improving human health./